Cas no 1261732-70-0 (3,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile)

• Product Name: 3,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile
• CAS No: 1261732-70-0
• MF: C₁₅H₇F₆N
• MW: 315.213204622269
• CID: 4992630
• Update Time: 2025-06-08

3,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile

• Inchi： 1S/C15H7F6N/c16-14(17,18)12-6-2-1-4-10(12)9-5-3-7-13(11(9)8-22)15(19,20)21/h1-7H
• InChI Key： JBXGBMOURICMST-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC=C(C(F)(F)F)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 432
• XLogP3: 5
• Topological Polar Surface Area: 23.8

Additional information on 3,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile

Introduction to 3,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile (CAS No. 1261732-70-0)

3,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1261732-70-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and electronic properties. This biphenyl derivative features two trifluoromethyl groups substituents at the 3 and 2'-positions, combined with a carbonitrile functional group at the 2-position, which endows it with distinct chemical reactivity and potential applications in advanced material synthesis.

The molecular structure of 3,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile consists of two benzene rings connected by a phenyl linkage, with the trifluoromethyl groups (-CF₃) attached to the 3rd and 3'-positions, respectively. The presence of these highly electronegative groups significantly influences the electronic characteristics of the molecule, making it a valuable candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). Additionally, the carbonitrile group (-CN) introduces a polar moiety, enhancing solubility in certain polar solvents and facilitating further chemical modifications.

Recent research has highlighted the potential of 3,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile in the development of novel pharmaceutical compounds. The electron-withdrawing nature of the trifluoromethyl groups and the electron-donating effect of the carbonitrile group create a balance that can modulate biological activity. Studies have demonstrated its utility as an intermediate in synthesizing small-molecule inhibitors targeting various enzymatic pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other therapeutic targets relevant to cancer research. The rigid biphenyl core also provides steric hindrance, which can be exploited to optimize binding affinity in drug design.

In materials science, the electronic properties of 3,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile make it an attractive building block for designing high-performance organic semiconductors. The trifluoromethyl groups enhance charge transport properties by reducing molecular aggregation and improving planarity, while the carbonitrile group contributes to effective π-conjugation. Recent advancements in polymer chemistry have leveraged this compound to develop novel conjugated polymers with improved thermal stability and charge mobility. These materials are being explored for flexible electronics, solar cells, and optoelectronic devices, where high efficiency and durability are critical.

The synthesis of 3,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile typically involves multi-step organic reactions, including cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings to construct the biphenyl core. The introduction of the trifluoromethyl groups is often achieved through halogenation followed by metal-catalyzed triflation using reagents like trifluoroacetic anhydride or sulfuryl chloride. The final step involves cyanation at the 2-position, which can be accomplished using cyanating agents like copper(I) cyanide or potassium cyanide under controlled conditions. These synthetic strategies highlight the compound's versatility as a precursor for further functionalization.

The physicochemical properties of 3,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile are also noteworthy. Due to its aromatic structure and electron-withdrawing substituents, it exhibits high thermal stability and resistance to oxidation. This makes it suitable for applications in high-temperature environments where other organic materials may degrade. Additionally, its solubility profile varies depending on the substitution pattern; however, it generally dissolves well in non-polar solvents like hexane or dichloromethane but may require polar aprotic solvents like dimethylformamide (DMF) for complete dissolution when functionalized with polar groups.

From an industrial perspective, the demand for 3,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile is growing as researchers continue to uncover new applications in both pharmaceuticals and advanced materials. Companies specializing in fine chemicals have expanded their production capabilities to meet this demand, offering high-purity grades suitable for research and commercial purposes. The compound's stability under various storage conditions further enhances its practicality for industrial use. As synthetic methodologies improve, cost-effective production processes are being developed to ensure broader accessibility for academic and industrial researchers alike.

The future prospects of 3,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile are promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and biomedicine. For instance, its rigid structure could be utilized in designing molecular scaffolds for drug delivery systems or as ligands in catalytic processes. In nanotechnology applications, its ability to form ordered films makes it a candidate for constructing molecular-scale devices or sensors. As computational methods advance, virtual screening techniques are being employed to identify new derivatives with enhanced properties tailored for specific applications.

In conclusion,3,2'-Bis(trifluoromethyl)biphenyl-2-carbonitrile (CAS No. 1261732-70-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features—comprising two benzene rings linked by a phenyl linkage adorned with two trifluoromethyl groups at positions 3 and 3', along with a nitrile group at position 2—make it invaluable for pharmaceutical synthesis and advanced material development. Recent studies underscore its utility in designing kinase inhibitors and high-performance organic semiconductors while highlighting ongoing efforts to optimize its synthesis for industrial-scale production.